N-(3,4-dichlorophenyl)-2-(4-nitrophenyl)acetamide

• IUPAC Name: N-(3,4-dichlorophenyl)-2-(4-nitrophenyl)acetamide
• InChI: InChI=1S/C14H10Cl2N2O3/c15-12-6-3-10(8-13(12)16)17-14(19)7-9-1-4-11(5-2-9)18(20)21/h1-6,8H,7H2,(H,17,19)
• InChI Key: WTWDOCFFMOGBCH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CC(=O)NC2=CC(=C(C=C2)Cl)Cl)[N+](=O)[O-]
• Molecular Formula: C14H10Cl2N2O3
• Molecular Weight: 325.1 g/mol

Description

N-(3,4-dichlorophenyl)-2-(4-nitrophenyl)acetamide, commonly known as Diclazuril, is a chemical compound that belongs to the benzeneacetamide class. It is a white crystalline powder that is soluble in water, ethanol, and methanol. Diclazuril is widely used in veterinary medicine as an antiprotozoal drug for the treatment of coccidiosis in various animal species, including poultry, cattle, and sheep.

Mechanism of Action

Diclazuril exerts its antiprotozoal activity by inhibiting the enzyme dihydrofolate reductase, which is involved in the synthesis of DNA and RNA in coccidian parasites. This inhibition leads to the depletion of folate cofactors, which are essential for the survival and replication of these parasites. Diclazuril has a high affinity for the dihydrofolate reductase enzyme in coccidian parasites, but it has low affinity for the enzyme in mammalian cells, which makes it a selective inhibitor.
Biochemical and Physiological Effects:
Diclazuril has been shown to have minimal toxicity in animals and humans. It is rapidly absorbed and metabolized in the liver, and the metabolites are excreted in the urine and feces. Diclazuril has no significant effect on the growth and development of animals, and it does not cause any adverse effects on reproductive performance. However, it is important to note that Diclazuril is not approved for use in humans, and its safety and efficacy in humans have not been established.

Advantages and Limitations for Lab Experiments

Diclazuril has several advantages for use in laboratory experiments. It is a potent and selective inhibitor of dihydrofolate reductase in coccidian parasites, which makes it a valuable tool for studying the biochemical and molecular mechanisms of these parasites. Diclazuril is also effective against a wide range of coccidian species, which makes it a versatile drug for studying different types of infections. However, there are some limitations to the use of Diclazuril in laboratory experiments. It is not approved for use in humans, which limits its potential applications in clinical research. Diclazuril is also relatively expensive, which may limit its availability for some research projects.

Future Directions

There are several future directions for the research and development of Diclazuril. One area of interest is the investigation of its potential use in the treatment of other parasitic infections, such as toxoplasmosis and cryptosporidiosis. Another area of interest is the development of new formulations and delivery methods for Diclazuril, which may improve its efficacy and reduce its cost. Additionally, further studies are needed to evaluate the safety and efficacy of Diclazuril in humans, which may lead to its approval for use in clinical settings.

Synthesis Methods

Diclazuril can be synthesized by the reaction of 3,4-dichloroaniline with 4-nitrobenzoyl chloride in the presence of a base such as triethylamine. The resulting product is then treated with acetic anhydride to obtain Diclazuril. The overall reaction scheme is shown below:

Scientific Research Applications

Diclazuril has been extensively studied in scientific research for its antiprotozoal activity against coccidian parasites. It is a potent inhibitor of the enzyme dihydrofolate reductase, which is essential for the survival of these parasites. Diclazuril has been shown to be effective against a wide range of coccidian species, including Eimeria tenella, E. acervulina, E. maxima, and E. necatrix. It has also been investigated for its potential use in the treatment of other parasitic infections, such as toxoplasmosis and cryptosporidiosis.